Cas no 1805172-00-2 (2-Bromo-6-chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 2-Bromo-6-chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1805172-00-2
• MF: C₇H₂BrCl₂F₂NO
• MW: 304.9036860466
• CID: 4858733
• Update Time: 2025-05-20

2-Bromo-6-chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C7H2BrCl2F2NO/c8-4-2(7(11)12)1-3(6(10)14)5(9)13-4/h1,7H
• InChI Key： FTOLYOPEWCMMIO-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC(C(=O)Cl)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-6-chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride

2-Bromo-6-chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805172-00-2)

The compound 2-Bromo-6-chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805172-00-2) is a highly specialized organic compound with a complex structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of multiple halogen substituents, including bromine, chlorine, and difluoromethyl groups, significantly influences its chemical behavior and potential uses.

Pyridine derivatives have been a focal point in organic chemistry due to their versatility in forming various functional groups and their ability to participate in a wide range of reactions. The difluoromethyl group attached to the pyridine ring introduces additional electronic effects, enhancing the compound's reactivity and making it suitable for applications in catalysis and drug design. Recent studies have highlighted the importance of such substituted pyridines in developing new materials for optoelectronic devices, where their electronic properties play a crucial role.

The carbonyl chloride group at the 5-position of the pyridine ring adds another layer of functionality to this compound. This group is highly reactive and can undergo nucleophilic acyl substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its potential as a building block for constructing bioactive compounds, particularly in the field of medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Bromo-6-chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride. These methods often involve multi-step processes that require precise control over reaction conditions to achieve high yields and purity. The use of microwave-assisted synthesis has been reported as an effective approach for preparing such compounds, offering advantages such as reduced reaction times and improved selectivity.

In terms of applications, this compound has shown promise in the development of agrochemicals due to its ability to interact with biological systems in specific ways. Its halogen substituents contribute to its stability and bioavailability, making it a candidate for further exploration in pest control agents. Additionally, its electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs), where pyridine derivatives are known for their ability to transport charge carriers efficiently.

The integration of halogenated pyridines into medicinal chemistry has opened new avenues for drug discovery. The difluoromethyl group introduces unique steric and electronic effects that can be exploited to modulate the activity of bioactive compounds. Recent studies have focused on optimizing the substitution patterns on the pyridine ring to enhance pharmacokinetic properties such as solubility and metabolic stability.

In conclusion, 2-Bromo-6-chloro-3-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1805172-00-2) is a versatile compound with significant potential in multiple fields due to its unique structure and reactivity. Its role as an intermediate in organic synthesis, combined with its applications in materials science and pharmacology, underscores its importance in contemporary chemical research.